Cas no 25013-16-5 (2-Tert-Butyl-4-methoxyphenol)

• Product Name: 2-Tert-Butyl-4-methoxyphenol
• CAS No: 25013-16-5
• MF: C₂₂H₃₂O₄
• MW: 360.487087249756
• MDL: MFCD01779059
• CID: 52609
• Update Time: 2026-05-14

2-Tert-Butyl-4-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• Butylated hydroxyanisole
• 2,(3)-TERT-BUTYL-4-HYDROXYANISOLE
• 2(3)-TERT-BUTYL-4-METHOXYPHENOL
• 2+3-TERT-BUTYL-4-METHOXYPHENOL
• 2- AND 3-TERT-BUTYL-4-METHOXYPHENOL
• 2-TERT-BUTYL-4-METHOXYPHENOL
• 3(2)-T-BUTYL-4-HYDROXYANISOLE
• 3(2)-TERT-BUTYL-4-HYDROXYANISOLE
• BHA
• BHA: 2[3]-T-BUTYL-4-HYDROXYANISOLE
• BUTYLHYDROXYANISOLE
• FEMA 2183
• HYDROXYANISOLE BUTYLATED
• T-BUTYL-4-HYDROXYANISOLE
• T-BUTYL-4-METHOXYPHENOL
• TERT-BUTYL-4-HYDROXYANISOLE
• TERT BUTYLHYDROXYANISOLE
• (1,1-dimethylethyl)-4-methoxy-pheno
• (1,1-dimethylethyl)-4-methoxyphenol
• (1,1-dimethylethyl)-4-methoxy-Phenol
• Butyl hydroxy anisd
• Butylated hydroxyanisole (BHA)
• Butylhydroxyanisole(mixture of isomers)
• Phenol, (1,​1-​dimethylethyl)​-​4-​methoxy-
• E320
• BHA butyl hydroxyanisole
• 3-tert-Butyl-4-hydroxyanisole
• 4-Hydroxy-3-tert-butylanisole
• 3-BHA
• 2-(tert-butyl)-4-methoxyphenol
• 4-Methoxy-2-tert-butylphenol
• 3-T-BUTYL-4-HYDROXYANISOLE
• Phenol, 2-(1,1-dimethylethyl)-4-methoxy-
• 2-(1,1-dimethylethyl)-4-methoxyphenol
• Phenol, 2-tert-butyl-4-methoxy-
• Phenol, (1,1-dimethylethyl)-4-methoxy-
• 2-Butyl-4-hydroxyanisole
• Butylated hydroxyanisole I (D)
• 2(3)-tert-Butyl-4-hydro
• 2-Tert-Butyl-4-methoxyphenol

• MDL： MFCD01779059
• Inchi： 1S/C11H16O2/c1-11(2,3)9-7-8(13-4)5-6-10(9)12/h5-7,12H,1-4H3
• InChI Key： MRBKEAMVRSLQPH-UHFFFAOYSA-N
• SMILES： O([H])C1C([H])=C([H])C(=C([H])C=1C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 180.12000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: White or yellowish waxy crystalline powder with specific phenolic odor and pungent odor
• Density: 0.9976 (rough estimate)
• Melting Point: 58-60 °C (lit.)
• Boiling Point: 264-270 ºC
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.4910 (estimate)
• Water Partition Coefficient: <0.1 g/100 mL at 18.5 ºC
• Stability/Shelf Life: Stable, combustible. Incompatible with oxidizing agents, ferric salts. Degrades on long exposure to sunlight.
• PSA: 0.00000
• LogP: 0.00000
• Sensitiveness: Sensitive to humidity
• Merck: 14,1547
• FEMA: 2183
• Solubility: Insoluble in water and soluble in several solvents and oils

2-Tert-Butyl-4-methoxyphenol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335,H351
• Warning Statement： P261,P281,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-36/37/38-40
• Safety Instruction： 26-36/37
• RTECS：SL1945000
• Hazardous Material Identification：
• TSCA：Yes
• Toxicity：LD50 in mice, rats (mg/kg): 2000, 2200 orally (Lehman)
• HazardClass：9
• PackingGroup：Ⅲ
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22;R36/37/38;R40
• Safety Term：S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether